Cas no 2227776-77-2 ((3S)-3-hydroxy-3-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylpropanoic acid)

• Product Name: (3S)-3-hydroxy-3-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylpropanoic acid
• CAS No: 2227776-77-2
• MF: C₁₀H₁₀N₄O₃
• MW: 234.211401462555
• CID: 6219203
• PubChem ID: 165843908
• Update Time: 2025-06-10

(3S)-3-hydroxy-3-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-hydroxy-3-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylpropanoic acid
• 2227776-77-2
• (3S)-3-hydroxy-3-[6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl]propanoic acid
• EN300-1776214

• Inchi： 1S/C10H10N4O3/c15-8(3-10(16)17)7-1-2-9(12-4-7)14-6-11-5-13-14/h1-2,4-6,8,15H,3H2,(H,16,17)/t8-/m0/s1
• InChI Key： ZEVTTXCTQQVPNJ-QMMMGPOBSA-N
• SMILES： O[C@@H](CC(=O)O)C1C=NC(=CC=1)N1C=NC=N1

Computed Properties

• Exact Mass: 234.07529019g/mol
• Monoisotopic Mass: 234.07529019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 101Ų

Additional information on (3S)-3-hydroxy-3-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylpropanoic acid

Introduction to (3S)-3-hydroxy-3-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylpropanoic Acid (CAS No. 2227776-77-2)

(3S)-3-hydroxy-3-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylpropanoic acid, identified by its CAS number 2227776-77-2, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule has garnered attention due to its unique structural features and potential biological activities, making it a subject of extensive research and development in the quest for novel therapeutic agents.

The compound belongs to a class of molecules that incorporate a pyridine ring, a heterocyclic structure well-known for its presence in numerous biologically active compounds. The pyridine ring in this molecule is further functionalized with a hydroxyl group and a 1H-1,2,4-triazole moiety, which are known to contribute to the molecule's interactions with biological targets. The presence of these functional groups suggests that this compound may exhibit properties such as binding affinity to specific enzymes or receptors, which are crucial for drug development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of such compounds with greater accuracy. The structural features of (3S)-3-hydroxy-3-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylpropanoic acid have been analyzed using various algorithms and databases, revealing potential interactions with targets involved in metabolic pathways, inflammation, and other critical biological processes. These predictions have guided experimental studies aimed at validating these hypotheses.

In the realm of drug discovery, the synthesis of chiral compounds like (3S)-3-hydroxy-3-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylpropanoic acid is of particular importance. The stereochemistry of such molecules can significantly influence their biological activity, making the development of enantiomerically pure compounds essential for therapeutic applications. Researchers have employed advanced synthetic techniques to achieve high enantiomeric purity, ensuring that the compound's biological effects are predictable and consistent.

The 1H-1,2,4-triazole moiety in this compound is a key feature that has been explored for its potential bioactivity. Triazoles are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and antiviral properties. The incorporation of this moiety into the pyridine scaffold suggests that (3S)-3-hydroxy-3-6-(1H-1,2,4-triazol-1-y l)pyridin -3 -ylpropanoic acid may exhibit similar properties. Preliminary studies have indeed shown promising results in vitro, indicating potential therapeutic value.

One of the most exciting aspects of this compound is its potential application in treating inflammatory diseases. Inflammation is a complex biological process that plays a role in numerous pathological conditions. The ability of (3S)-3-hydroxy -3 -6-(1H - 1 , 2 , 4 - tri azol - 1 - yl ) py ridin - 3 - yl propanoic acid to modulate inflammatory pathways has been investigated in several preclinical studies. These studies have revealed that the compound can inhibit key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX), thereby reducing inflammation and associated symptoms.

The hydroxyl group present in the molecule is another important functional moiety that contributes to its bioactivity. Hydroxyl groups are known to participate in hydrogen bonding interactions with biological targets, which can enhance binding affinity and specificity. In the case of (3S)-3-hydroxy - 3 - 6 -( 1 H - 1 , 2 , 4 - tri azol - 1 - yl ) py ridin - 3 - yl propanoic acid , the hydroxyl group is strategically positioned to interact with polar residues on potential binding sites, further enhancing its biological activity.

Recent research has also explored the pharmacokinetic properties of this compound. Understanding how a drug is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its clinical efficacy and safety. Studies using advanced analytical techniques have provided valuable insights into the pharmacokinetic profile of (3S)-3-hydroxy - 3 - 6 -( 1 H - 1 , 2 , 4 - tri azol - 1 - yl ) py ridin - 3 - yl propanoic acid , indicating that it exhibits favorable properties such as good solubility and moderate bioavailability.

The synthesis of this compound has been optimized to ensure high yield and purity. Advanced synthetic methodologies have been employed to construct the complex molecular framework efficiently. Techniques such as asymmetric synthesis have been particularly useful in achieving high enantiomeric purity, which is essential for therapeutic applications where stereochemistry plays a critical role.

The potential therapeutic applications of (3S)-3-hydroxy - 3 - 6 -( 1 H - 1 , 2 , 4 - tri azol - 1 - yl ) py ridin - 3 - yl propanoic acid extend beyond anti-inflammatory uses. Preliminary data suggest that it may also exhibit neuroprotective properties due to its ability to interact with neurotransmitter receptors and modulate signaling pathways involved in neuronal function. This opens up possibilities for its use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

The development of novel drug candidates like (3S)-hydroxy--6-(triazol-lpyridin--y lprop anoic ac id (CAS No .2227776--77--2) relies heavily on interdisciplinary collaboration between chemists , biologists , pharmacologists , and clinicians . Each discipline contributes unique expertise t o t he overall understanding o f t he c ompound's structure -- activity relationships . This collaborative approach has been instrumental i n advancing our knowledge o f t his c ompound an d its p otential b iological functions . p > < p > As research continues t o e xplore t he b iological activities o f t his c ompound , i t s p otential f or t herapeutic u ses becomes increasingly evident . T he combination o f structural features such as t he pyridine ring , tri azole moiety , an d hydroxyl group makes i t a promisin g candidate f or further development . With continued s tudies an d optimization , (33hydro xy --36(tria z ol-l )py ridi ne --y lprop ano ic ac id m ay soon b ecom e one o f t he next generation o f th erapeu tic agents . p >